Cas no 651733-97-0 (1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-)

• Product Name: 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
• CAS No: 651733-97-0
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 403827
• PubChem ID: 10263601
• Update Time: 2025-04-19

1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
• 2-(3,5-dimethylphenyl)-1,3-dihydroisoindol-5-amine
• 651733-97-0
• DTXSID40437558

• Inchi： 1S/C16H18N2/c1-11-5-12(2)7-16(6-11)18-9-13-3-4-15(17)8-14(13)10-18/h3-8H,9-10,17H2,1-2H3
• InChI Key： AQKVLNMASBINFC-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)C=C(C)C=2)CC2C=CC(=CC=2C1)N

Computed Properties

• Exact Mass: 238.14714
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26